Cas no 1339848-86-0 (Benzoic acid, 3-fluoro-4-(2-pyridinyl)-)

• Product Name: Benzoic acid, 3-fluoro-4-(2-pyridinyl)-
• CAS No: 1339848-86-0
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 5957711
• PubChem ID: 63679249
• Update Time: 2025-10-28

Benzoic acid, 3-fluoro-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(2-pyridinyl)-
• 3-Fluoro-4-(pyridin-2-yl)benzoic acid
• AKOS012989983
• EN300-745964
• 1339848-86-0
• CS-0345269

• Inchi： 1S/C12H8FNO2/c13-10-7-8(12(15)16)4-5-9(10)11-3-1-2-6-14-11/h1-7H,(H,15,16)
• InChI Key： OZNPVAUDGQSIEK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=NC=CC=C2)C(F)=C1

Computed Properties

• Exact Mass: 217.05390666g/mol
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 376.2±32.0 °C(Predicted)
• pka: 2.83±0.10(Predicted)

Additional information on Benzoic acid, 3-fluoro-4-(2-pyridinyl)-

Benzoic acid, 3-fluoro-4-(2-pyridinyl) (CAS No. 1339848-86-0): A Comprehensive Overview

Benzoic acid, 3-fluoro-4-(2-pyridinyl) (CAS No. 1339848-86-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-fluoro-4-(pyridin-2-yl)benzoic acid, is characterized by its unique structural features, which include a fluorine atom and a pyridine ring attached to a benzoic acid backbone. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The fluorine atom in the 3-fluoro-4-(2-pyridinyl)benzoic acid molecule plays a crucial role in modulating its physicochemical properties and biological activity. Fluorination is a common strategy in drug design to improve the metabolic stability, lipophilicity, and binding affinity of compounds. Recent studies have shown that the presence of the fluorine atom in this position can enhance the compound's ability to cross cell membranes and interact with specific protein targets.

The pyridine ring is another key structural feature of 3-fluoro-4-(2-pyridinyl)benzoic acid. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can significantly influence the compound's pharmacological profile, making it a valuable scaffold for the development of novel therapeutics.

In terms of its chemical properties, Benzoic acid, 3-fluoro-4-(2-pyridinyl) is a white crystalline solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its molecular formula is C₁₁H₇FN₂O₂, and it has a molecular weight of approximately 216.18 g/mol. The compound exhibits good thermal stability and can be synthesized through various methods, including palladium-catalyzed coupling reactions and direct fluorination of substituted benzoic acids.

The biological activity of 3-fluoro-4-(2-pyridinyl)benzoic acid has been extensively studied in recent years. One of its most notable applications is as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors are a class of drugs that have shown promise in the treatment of various cancers by inducing cell cycle arrest, apoptosis, and differentiation in cancer cells. Research has demonstrated that Benzoic acid, 3-fluoro-4-(2-pyridinyl) can effectively inhibit HDAC activity, leading to increased acetylation of histone proteins and altered gene expression profiles.

Beyond its role as an HDAC inhibitor, 3-fluoro-4-(2-pyridinyl)benzoic acid has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the development of anti-inflammatory drugs.

In addition to its therapeutic applications, Benzoic acid, 3-fluoro-4-(2-pyridinyl) has been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of various derivatives with enhanced biological activities. For example, researchers have synthesized analogs of this compound with additional functional groups such as hydroxyl or amino groups to explore their effects on biological activity.

The safety profile of 3-fluoro-4-(2-pyridinyl)benzoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, Benzoic acid, 3-fluoro-4-(2-pyridinyl) (CAS No. 1339848-86-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.